Cas no 2034534-78-4 (2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2034534-78-4
• MF: C₁₉H₁₇FN₄O
• MW: 336.362887144089
• CID: 5468295
• Update Time: 2025-10-28

2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• (3-fluoropyridin-4-yl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
• (3-fluoropyridin-4-yl)-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• 2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C19H17FN4O/c1-23-10-14(8-22-23)17-12-24(11-13-4-2-3-5-15(13)17)19(25)16-6-7-21-9-18(16)20/h2-10,17H,11-12H2,1H3
• InChI Key： NYGUPFTXAKCZNS-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1)=O

Computed Properties

• Exact Mass: 336.13863934 g/mol
• Monoisotopic Mass: 336.13863934 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 336.4
• XLogP3: 1.7
• Topological Polar Surface Area: 51

Additional information on 2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2034534-78-4)

2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline, identified by its CAS number 2034534-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif well-documented for its biological activity and potential therapeutic applications. The presence of both fluoropyridine and methylpyrazole substituents introduces unique electronic and steric properties, making it a promising candidate for drug discovery and development.

The structural framework of this molecule integrates several key pharmacophoric elements that are highly relevant to contemporary drug design strategies. The fluoropyridine-4-carbonyl moiety not only enhances the lipophilicity of the compound but also contributes to its binding affinity by forming critical hydrogen bonds with biological targets. Concurrently, the 1-methyl-1H-pyrazol-4-yl group introduces additional conformational flexibility, which is often exploited to optimize pharmacokinetic profiles. Such structural features are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how modifications in the core tetrahydroisoquinoline scaffold influence biological activity. Studies have demonstrated that subtle alterations in the substituent patterns can significantly modulate binding interactions with protein targets. For instance, the electron-withdrawing nature of the fluoropyridine moiety can enhance binding affinity by stabilizing positive charges on key residues within the active site of target enzymes. This principle has been widely applied in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

The incorporation of a methylpyrazole group further enriches the pharmacological potential of this compound. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The methyl substitution at the 1-position of pyrazole enhances metabolic stability while maintaining or even improving target interaction. This dual functionality makes 2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline a versatile scaffold for developing novel therapeutics.

In vitro studies have revealed promising preliminary results regarding the biological activity of this compound. Specifically, it exhibits notable inhibitory effects on certain kinases that are overexpressed in tumor cells. The mechanism of action appears to involve disruption of signaling pathways that promote cell proliferation and survival. Additionally, preliminary toxicity assessments indicate that the compound demonstrates acceptable safety margins at therapeutic doses, suggesting its potential for further development into a clinical candidate.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include condensation reactions to form the tetrahydroisoquinoline core, followed by selective functionalization at the 3-position of fluoropyridine and 4-position of pyrazole. Advanced catalytic systems have been employed to enhance reaction efficiency and selectivity, minimizing unwanted byproducts. These synthetic strategies align with current trends toward sustainable and scalable production processes in pharmaceutical manufacturing.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms introduces unique physicochemical properties such as increased metabolic stability and improved cell membrane permeability. These attributes are particularly beneficial for oral bioavailability, a critical factor in drug development. The fluoropyridine moiety in this compound exemplifies how strategic fluorination can enhance pharmacological profiles without compromising efficacy.

Recent research has also explored derivatives of tetrahydroisoquinoline as scaffolds for treating neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The structural similarity between this compound and known neuroactive agents suggests potential applications in modulating neurotransmitter systems affected in these conditions. Further investigation into its pharmacodynamics and pharmacokinetics may uncover novel therapeutic avenues for central nervous system disorders.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline. By rapidly testing large libraries of compounds against diverse biological targets, researchers can identify lead candidates with optimized properties for further optimization. Computational tools such as virtual screening have complemented HTS by predicting binding affinities and prioritizing compounds based on structural features aligned with desired pharmacological outcomes.

The future development of this compound will likely involve structure-based drug design approaches to refine its activity against specific targets while improving its overall pharmacokinetic profile. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating molecular interactions at an atomic level. Such detailed structural information is essential for guiding modifications that enhance binding affinity and reduce off-target effects.

In conclusion,2-(3-fluoropyridine-4-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2034534-78-4) represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features position it as a valuable tool for exploring new drug modalities across multiple disease indications. Continued research into its biological activity and synthetic optimization will further solidify its role as an important intermediate in pharmaceutical development pipelines.